N-(1,3-benzodioxol-5-yl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[[4-oxo-3-(oxolan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H21N3O6S/c28-20(25-14-7-8-18-19(10-14)32-13-31-18)12-34-24-26-21-16-5-1-2-6-17(16)33-22(21)23(29)27(24)11-15-4-3-9-30-15/h1-2,5-8,10,15H,3-4,9,11-13H2,(H,25,28)
• InChI Key: IVAKWEIYGPPKBV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)NC5=CC6=C(C=C5)OCO6
• Molecular Formula: C24H21N3O6S
• Molecular Weight: 479.5 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H21N3O6S and its molecular weight is 479.51. The purity is usually 95%.
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Scientific Research Applications

Antifolate and Antitumor Agents

Classical and nonclassical antifolates have been synthesized with potential applications as dihydrofolate reductase (DHFR) inhibitors and antitumor agents. These compounds, including those with pyrrolo[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine scaffolds, serve as key intermediates in the synthesis of drugs targeting the folate pathway, crucial for DNA synthesis and cell division. The specific modifications to the pyrimidine ring and the introduction of various substituents aim to enhance potency against tumor cells and pathogens causing opportunistic infections in patients with compromised immune systems (Gangjee et al., 2007), (Gangjee et al., 2008).

Antimicrobial Activity

Compounds with a benzodioxol moiety have been reported to exhibit antimicrobial activity against a variety of pathogens. For example, a study on a compound structurally related to the query molecule showed activity against S. aureus, B. subtilis, B. cereus, C. albicans, and A. niger. These findings suggest the potential of such molecules in the development of new antimicrobial agents (Attia et al., 2014).

Crystal Structure and Molecular Interaction Studies

Crystallographic studies of related molecules, particularly those involving pyrimidine derivatives, provide insights into their molecular structures and interactions. These studies are crucial for understanding the mechanism of action of potential drugs and for guiding the design of molecules with improved therapeutic profiles (Subasri et al., 2016), (Subasri et al., 2017).

Dual Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase

Research has also focused on designing compounds that can simultaneously inhibit thymidylate synthase (TS) and DHFR. These dual inhibitors have the potential for enhanced anticancer activity due to their ability to block two key enzymes involved in the synthesis of thymidine, a nucleotide essential for DNA replication and repair. This approach aims to improve the efficacy and reduce resistance to chemotherapy (Gangjee et al., 2005).